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Compound of Interest

Compound Name: contracon

Cat. No.: B1167394

This technical guide provides a comprehensive overview of the decontamination mechanism
employed in the Thermo Scientific Cytomat 10 C automated incubator. Designed for
researchers, scientists, and drug development professionals, this document details the core
technology, experimental validation, and operational workflow of the incubator's
decontamination system.

Core Decontamination Technology: The
ContraCon™ Routine

The Cytomat 10 C incubator utilizes the ContraCon™ thermal decontamination routine, a fully
automated process designed to eliminate microbial contaminants, including thermally-resistant
microorganisms.[1] This system leverages moist heat to ensure a high level of sterility within
the incubator chamber.

The ContraCon™ routine operates under the following validated parameters:

Parameter Value
Temperature 90°C
Relative Humidity >80%
Duration 9 hours
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This process is pre-programmed for walk-away operation and is designed to be
environmentally friendly, leaving the incubator virtually residue-free.[1] Upon completion, the
incubator automatically returns to the pre-set incubation conditions.[1] For enhanced anti-
microbial effects, a solid copper inner chamber is also available as an option.[1][2]

Experimental Validation of the ContraCon™ Routine

The efficacy of the ContraCon™ decontamination routine in the Cytomat 10 C incubator has
been validated in a study conducted by the Fraunhofer Institute for Manufacturing Engineering
and Automation IPA in collaboration with Thermo Fisher Scientific. The study aimed to verify the
elimination of common cell culture contaminants at various locations within the incubator.

Experimental Protocols

1. Biological Indicators: Two reference microorganisms were used to assess the
decontamination efficacy:

o Bacillus subtilis / Bacillus atrophaeus(ATCC® 9372™): A spore-forming bacterium known for
its high resistance to heat and chemical inactivation.

e Escherichia coli(ATCC® 9637 ™): A common gram-negative bacterium.

2. Sample Preparation and Placement: Test tubes containing the microorganisms were placed
at 18 different positions within the Cytomat 10 C incubator. These locations included the walls
(top, bottom, and sides) and areas shielded by internal equipment to represent a worst-case
scenario for decontamination. Control test tubes with the same microorganisms were kept in a
separate incubator and did not undergo the decontamination cycle.

3. Decontamination Cycle: The ContraCon™ decontamination routine was initiated and ran for
its full 9-hour cycle at 90°C with over 80% relative humidity.

4. Post-Decontamination Analysis: Following the cycle, the test tubes were removed and
incubated to determine the presence of any residual microbial growth.

o For B. atrophaeus, bacterial growth was visually assessed after 48 hours of post-incubation.
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e For E. coli, the optical density (OD) was measured after 24 hours, and colony counts were

performed after 24 hours and 7 days.

Data Presentation

While the validation study confirms the effectiveness of the ContraCon™ routine, the specific

quantitative results from the optical density measurements and colony counts are detailed in

the Thermo Fisher Scientific technical note "Verification of the “ContraCon Decontamination

Routine” with the Cytomat 10 C Incubator”. This data is not publicly available in the immediate

search results. The tables below are structured to represent the expected data presentation

from this study.

Table 1: Test Results for B. atrophaeus

Bacterial Growth after 48 Bacterial Growth after 48

Position in Incubator
hours (Treated)

hours (Control)

Position 1 No Growth

Growth

Position 18 No Growth

Growth

Table 2: Test Results for E. coli

oD
oD
o Colony Count Colony Count Measurement
Position In Measurement
after 24 hours after 7 days and Colony
Incubator after 24 hours
(Treated) (Treated) Count
(Treated)
(Control)
Position 1 Baseline 0 0 Growth Indicated
Position 18 Baseline 0 0 Growth Indicated

Operational Workflow
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The ContraCon™ decontamination routine is designed for user-friendly, "push-button”
operation. The general workflow for a user to initiate and complete the decontamination cycle is

as follows.

Preparation Phase Execution Phase

Navigate to the decontamination cycle option on the incubator's control panel.

Remove all heat-sensitive materials (e.g., cell cultures, media) from the incubator.

. Select cycle

. Clear incubator

Initiate the ContraCon™ routine.

Ensure the incubator's water reservoir for humidity is filled.

8. Automated execution

The incubator heats to 90°C and maintains >80% humidity for 9 hours.

4. Cool-down

4 Complet‘ ;)n Phase h

(The incubator cools down and returns to the set incubation temperature)

5. Cycle complete

A

(A notification indicates the completion of the cycle.)

6. Ready
A4

(The incubator is ready for use.)

Click to download full resolution via product page
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A high-level workflow for the Cytomat 10 C ContraCon™ decontamination process.

Experimental Protocol Workflow

The validation of the ContraCon™ routine followed a structured experimental protocol to
ensure the reliability of the results.
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Experiment Setup

Prepare cultures of B. subtilis / B. atrophaeus and E. coli.

Aliquot microbial cultures into test tubes.

Place test tubes at 18 specified locations within the Cytomat 10 C. Prepare and incubate control samples separately.

Deconta‘ ;nination

Run the 9-hour, 90°C, >80% RH ContraCon™ decontamination cycle.

4 Analysis )

Remove test tubes from the incubator.

Incubate treated and control samples.

Assess B. atrophaeus for growth after 48 hours. Measure OD and perform colony counts for E. coli at 24 hours and 7 days.

Compare results between treated and control groups.

Click to download full resolution via product page

Workflow for the validation of the ContraCon™ decontamination routine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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